Methyl 6-[(2-chlorobenzoyl)amino]-1,2-benzisoxazole-3-carboxylate

• IUPAC Name: methyl 6-[(2-chlorobenzoyl)amino]-1,2-benzoxazole-3-carboxylate
• InChI: InChI=1S/C16H11ClN2O4/c1-22-16(21)14-11-7-6-9(8-13(11)23-19-14)18-15(20)10-4-2-3-5-12(10)17/h2-8H,1H3,(H,18,20)
• InChI Key: CKDSDDOLIQFNBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H11ClN2O4
• Molecular Weight: 330.72 g/mol

Description

Methyl 6-[(2-chlorobenzoyl)amino]-1,2-benzisoxazole-3-carboxylate is a chemical compound that belongs to the class of benzisoxazole carboxylates. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Synthetic Pathways and Structural Properties

Research into novel synthetic routes and structural properties of related compounds offers insights into how "Methyl 6-[(2-chlorobenzoyl)amino]-1,2-benzisoxazole-3-carboxylate" might be studied. For instance, the synthesis and spectroscopic analysis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones demonstrate the diversity of products that can result from reactions of chloral with amines, highlighting the importance of specific conditions and reagents in synthesizing complex organic compounds (Issac & Tierney, 1996).

Bioactive Compound Development

The development of bioactive compounds, such as those for therapeutic uses, is a significant area of research that "this compound" may fit into. For example, the synthesis and pharmacological evaluation of benzazoles and derivatives, including benzimidazoles, quinoxalines, and benzo[1,5]diazepines, from o-phenylenediamines highlight the potential for creating compounds with a wide range of biological activities (Ibrahim, 2011).

Chemical Modification and Applications

The chemical modification of certain biopolymers, such as xylan, to produce ethers and esters with specific properties, illustrates how "this compound" could be explored for creating new materials with desirable characteristics (Petzold-Welcke et al., 2014).

Privileged Structure Analysis

The concept of "privileged structures" in medicinal chemistry, which are molecular frameworks with the ability to modulate multiple biological targets, could be relevant to the study of "this compound". Research into 1,2-benzisoxazoles as privileged structures provides a foundation for developing new therapeutics, particularly for central nervous system (CNS) disorders (Uto, 2016).